2-(3-Amino-4-cyanophenyl)acetic acid

• IUPAC Name: 2-(3-amino-4-cyanophenyl)acetic acid
• InChI: InChI=1S/C9H8N2O2/c10-5-7-2-1-6(3-8(7)11)4-9(12)13/h1-3H,4,11H2,(H,12,13)
• InChI Key: JXBOJXPGLVDFKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)O)N)C#N
• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol

Description

“2-(3-Amino-4-cyanophenyl)acetic acid” is an organic compound used in research related to life sciences. It has a molecular weight of 176.17 and its IUPAC name is (4-cyanoanilino)acetic acid.

Synthesis Analysis

The synthesis of cyanoacetamides, a class to which this compound belongs, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular formula of “2-(3-Amino-4-cyanophenyl)acetic acid” is C9H8N2O2.

Chemical Reactions Analysis

Cyanoacetamide derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical form of “2-(3-Amino-4-cyanophenyl)acetic acid” is a white to pale yellow crystal or powder. More specific physical and chemical properties are not available in the retrieved data.

Safety and Hazards

The safety information available indicates that this compound has some hazards associated with it. It has been classified with the hazard statements H302, H315, H319, H332, H335, which indicate that it can be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Future Directions

While specific future directions for “2-(3-Amino-4-cyanophenyl)acetic acid” are not available in the retrieved data, cyanoacetamide derivatives, in general, have drawn the attention of biochemists in the last decade due to their diverse biological activities and their potential in evolving better chemotherapeutic agents. This suggests that “2-(3-Amino-4-cyanophenyl)acetic acid” could also have potential applications in the field of medicinal chemistry.

Mechanism of Action

Target of Action

It’s known that this compound can be used as a nitrile precursor in the synthesis of 1,2,4,5-tetrazines . Tetrazines are often used in bioconjugation and click chemistry, implying that the compound could interact with a variety of biological targets.

Mode of Action

It’s known to participate in suzuki–miyaura coupling reactions , a type of palladium-catalyzed cross-coupling reaction. This reaction involves the coupling of a boronic acid with a halide or pseudohalide catalyzed by a palladium(0) complex .

Biochemical Pathways

Given its role in the synthesis of tetrazines , it may indirectly influence pathways where these compounds are involved.

Result of Action

As a precursor in the synthesis of tetrazines , it may contribute to the biological effects of these compounds. Tetrazines have been used in a variety of biological applications, including bioconjugation, drug delivery, and imaging.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets. For instance, 4-Cyanophenylacetic acid, a related compound, is recommended to be stored at 2 - 4°C in a dry and well-ventilated place .